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Compound of Interest

Compound Name: Methyl pyruvate

Cat. No.: B045391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Methyl pyruvate, the methyl ester of pyruvic acid, is a highly reactive and versatile α-keto

ester that serves as a pivotal building block in a multitude of industrial applications. Its unique

chemical structure, featuring adjacent ketone and ester functionalities, allows for a wide array

of chemical transformations, making it a valuable intermediate in the synthesis of

pharmaceuticals, agrochemicals, and specialty chemicals. This technical guide provides an in-

depth overview of the core industrial applications of methyl pyruvate, complete with

quantitative data, detailed experimental protocols, and visual representations of key chemical

pathways and workflows.

Physicochemical Properties and Industrial
Specifications
Methyl pyruvate is a colorless to light yellow liquid with a characteristic fruity odor. Its key

physical and chemical properties are summarized in the table below, providing essential data

for its handling, storage, and use in various industrial processes.
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Property Value References

Molecular Formula C₄H₆O₃

Molecular Weight 102.09 g/mol

CAS Number 600-22-6

Appearance Colorless to light yellow liquid

Boiling Point 134-137 °C (at 760 mmHg)

Melting Point -22 °C

Density 1.13 g/mL at 25 °C

Refractive Index (n²⁰/D) ~1.404

Flash Point 39.4 °C (103 °F)

Solubility

Soluble in chloroform,

methanol, ether, and alcohol.

Slightly soluble in water.

Vapor Pressure 7.7 mmHg at 25 °C

For industrial applications, methyl pyruvate is typically available in purities of 98% or higher,

with low moisture content to prevent hydrolysis.

Synthesis of Methyl Pyruvate
The most common industrial synthesis of methyl pyruvate is through the esterification of

pyruvic acid with methanol, typically catalyzed by an acid.

Experimental Protocol: Synthesis of Methyl Pyruvate
This protocol is adapted from a well-established method for the preparation of methyl
pyruvate.

Materials:

Pyruvic acid (freshly distilled)
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Absolute methanol

Benzene

p-Toluenesulfonic acid

Oil bath

Distillation apparatus with a methyl ester column

Procedure:

In a 1-liter round-bottomed flask, combine 88 g (1 mole) of freshly distilled pyruvic acid, 128

g (4 moles) of absolute methanol, 350 ml of benzene, and 0.2 g of p-toluenesulfonic acid.

Attach a methyl ester column to the flask and fit it with a condenser.

Heat the solution to a vigorous reflux using an oil bath maintained at 150–155 °C. The

temperature at the top of the column should be approximately 59–60 °C.

Continue refluxing overnight. As the reaction proceeds, an aqueous layer will separate in the

lower part of the column. This lower layer should be removed periodically.

After the reaction is complete (indicated by no further separation of the aqueous layer), allow

the reaction mixture to cool.

Isolate the methyl pyruvate by fractional distillation of the remaining liquid.

Collect the fraction boiling at 136–140 °C at atmospheric pressure.

Yield: This process typically yields 66–73 g (65–71%) of methyl pyruvate.
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Esterification of pyruvic acid to methyl pyruvate.

Pharmaceutical Applications
Methyl pyruvate is a crucial intermediate in the synthesis of various active pharmaceutical

ingredients (APIs). Its reactivity allows for the construction of complex molecular architectures

found in modern therapeutics.

Synthesis of Perindopril
Perindopril is an angiotensin-converting enzyme (ACE) inhibitor used to treat high blood

pressure, heart failure, and diabetic kidney disease. While many patented syntheses of

Perindopril start from pyruvic acid or its sodium salt, the core transformation involves the

reductive amination of a pyruvate derivative. A generalized pathway illustrating the role of a

pyruvate moiety in the formation of a key intermediate for Perindopril is shown below.

Reactants

Reaction Product

Pyruvate Derivative
(e.g., Methyl Pyruvate)

Reductive Amination

L-Norvaline Ester
N-[(S)-1-Carbethoxybutyl]-(S)-alanine

(Key Perindopril Intermediate)
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Generalized synthesis of a key Perindopril intermediate.

Agrochemical Applications
Methyl pyruvate serves as a versatile C3 building block for the synthesis of various

agrochemicals, particularly heterocyclic compounds that form the core of many modern

herbicides and fungicides.

Pyrazole and Sulfonylurea Agrochemicals
Pyruvate derivatives are key precursors in the construction of pyrazole and sulfonylurea

heterocyclic systems. These classes of compounds are known for their potent and selective

biological activities.

Pyrazole Fungicides and Herbicides: These compounds often act by inhibiting specific

enzymes in target organisms. The pyrazole ring is a common scaffold in many commercial

agrochemicals.

Sulfonylurea Herbicides: This class of herbicides is known for its high efficacy at low

application rates, inhibiting the acetolactate synthase (ALS) enzyme in plants.

The general workflow for the synthesis of these agrochemicals involves the reaction of a

pyruvate derivative with a suitable nitrogen-containing reagent to form the heterocyclic core,

which is then further functionalized to yield the final active ingredient.

Starting Materials

Core Synthesis Intermediate Final Product

Methyl Pyruvate

Cyclocondensation

Nitrogen-Containing
Reagent (e.g., Hydrazine)

Heterocyclic Core
(e.g., Pyrazole Ring) Functionalization Active Agrochemical

Ingredient
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General workflow for agrochemical synthesis.

Applications in Organic Synthesis
Methyl pyruvate is a valuable reagent in a variety of organic transformations, enabling the

synthesis of chiral molecules and complex structures.

Enantioselective Hydrogenation
The asymmetric hydrogenation of methyl pyruvate to produce optically active methyl lactate is

a widely studied and industrially important reaction. Chiral methyl lactate is a key building block

for pharmaceuticals and biodegradable polymers.

This protocol describes a typical procedure for the enantioselective hydrogenation of methyl
pyruvate using a modified iridium catalyst.

Materials:

Methyl pyruvate

Ethanol (solvent)

Polyvinylpyrrolidone-stabilized iridium (PVP-Ir) catalyst

Cinchonidine (chiral modifier)

n-Butanol (internal standard)

High-pressure stainless steel autoclave

Procedure:

To a 100-mL stainless steel autoclave, add 1.0 mL of methyl pyruvate, 1.0 mL of n-butanol,

6.0 mL of a PVP-Ir solution in ethanol (containing 0.014 mmol of Ir), and 4.3 mg of

cinchonidine.

Seal the autoclave and purge with hydrogen gas.

Pressurize the autoclave with hydrogen to 4.0 MPa.
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Maintain the reaction temperature at 10 °C (283 K) with stirring.

Monitor the reaction progress by gas chromatography.

Upon completion, carefully vent the autoclave and recover the product mixture.

Results: The enantiomeric excess (e.e.) of the resulting R-(+)-methyl lactate can be determined

by chiral gas chromatography. Under optimized conditions, high enantioselectivities can be

achieved.

Aldol Condensation
Methyl pyruvate can undergo self-condensation or react with other carbonyl compounds in

aldol-type reactions. These reactions are fundamental in carbon-carbon bond formation and

provide access to a variety of complex molecules. For instance, the base-catalyzed self-

condensation of methyl pyruvate can lead to the formation of a lactone intermediate, which

can then rearrange to form a diacid monoester.

Self-Condensation

Intermediate Formation
Final Product

Methyl Pyruvate

Aldol AdductMethyl Pyruvate

Base (e.g., Na₂CO₃)

Lactone Intermediate
(Zymonate Ester)

Intramolecular
Cyclization Diacid MonoesterRearrangement
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Aldol self-condensation of methyl pyruvate.

Flavor and Fragrance Industry
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Pyruvic acid and its esters, including methyl pyruvate, are known for their contributions to the

flavor profiles of various foods and beverages. While ethyl pyruvate has a designated FEMA

GRAS (Generally Recognized as Safe) number (2457), methyl pyruvate is also used as a

flavoring agent, valued for its fruity and caramel-like notes. Its application falls under the

general category of flavoring substances where its usage levels are governed by good

manufacturing practices.

Other Industrial Uses
The high reactivity and good solvency of methyl pyruvate lend it to a range of other industrial

applications:

Solvents and Cleaning Agents: Due to its ability to dissolve a variety of organic compounds,

it can be used in formulations for industrial cleaners and solvents.

Polymer Chemistry: Methyl pyruvate can be a monomer or a precursor to monomers used

in the synthesis of specialty polymers.

Conclusion
Methyl pyruvate is a versatile and economically important chemical intermediate with a broad

spectrum of industrial applications. Its utility as a building block in the synthesis of

pharmaceuticals and agrochemicals is a primary driver of its demand. Furthermore, its role in

enantioselective synthesis and as a flavoring agent highlights its significance in the production

of high-value, specialized products. Ongoing research continues to explore new applications

for this reactive molecule, promising to further expand its industrial relevance in the years to

come.

To cite this document: BenchChem. [The Industrial Versatility of Methyl Pyruvate: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045391#potential-industrial-applications-of-methyl-
pyruvate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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